Cas no 1701539-93-6 (Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl)-
• CAS No: 1701539-93-6
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5283703
• Update Time: 2025-05-19

Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl)-

• Inchi： 1S/C10H19Cl/c1-3-5-9(2)10(8-11)6-4-7-10/h9H,3-8H2,1-2H3
• InChI Key： RVZNGBCUNFDKCM-UHFFFAOYSA-N
• SMILES： C1(CCl)(C(C)CCC)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl)-

Chemical Profile of Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) and Its CAS No. 1701539-93-6

Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl), identified by the Chemical Abstracts Service Number (CAS No.) 1701539-93-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkanes modified with functional groups, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both a chloromethyl (-CH₂Cl) and a 1-methylbutyl (-CH₂CH(CH₃)₂) substituent on the cyclobutane ring introduces unique reactivity that has been explored in various chemical transformations.

The structural motif of Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) features a rigid four-membered ring, which is a common scaffold in medicinal chemistry due to its ability to mimic certain biological conformations. The chloromethyl group serves as a nucleophilic center, allowing for further functionalization via nucleophilic substitution reactions, while the 1-methylbutyl group contributes to steric and electronic modulation of the molecule. Such structural features make this compound a valuable building block for designing novel pharmacophores.

In recent years, the interest in Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) has been driven by its potential applications in drug discovery. Researchers have leveraged its reactivity to develop libraries of derivatives for high-throughput screening. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, has enabled the construction of biaryl and heteroaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, its incorporation into heterocyclic systems has been explored as a strategy to enhance binding affinity and selectivity in drug candidates.

One notable area where Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) has found utility is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for therapeutic intervention. By modifying the cyclobutane core with appropriate substituents, researchers have been able to generate compounds that exhibit potent inhibitory activity against specific kinases. The chloromethyl group can be further functionalized into more complex electrophilic centers, such as epoxides or aziridines, which can be used to introduce specific spatial orientations required for optimal binding to biological targets.

The pharmaceutical industry has also explored the use of Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) as a precursor in the synthesis of antimicrobial agents. The rigid cycloalkane framework can mimic natural products found in microorganisms, providing a scaffold for designing molecules with novel mechanisms of action. Furthermore, the presence of both electron-withdrawing and alkylating groups allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are crucial factors in drug development.

Advances in computational chemistry have further enhanced the utility of Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) by enabling virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the binding modes of this compound with biological targets with high accuracy. By integrating experimental data with computational insights, scientists have been able to optimize synthetic routes and predict potential side effects before moving into costly laboratory-scale preparations.

The synthesis of Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) itself presents interesting challenges due to its strained ring system and multiple reactive sites. Traditional methods often involve multi-step sequences starting from commercially available precursors such as cyclobutanone or cyclobutene derivatives. Recent innovations in catalytic processes have allowed for more efficient synthetic routes that minimize byproduct formation and improve yields. For instance, transition metal-catalyzed reactions have been employed to construct the cycloalkane core with high regioselectivity.

In conclusion,Cyclobutane, 1-(chloromethyl)-1-(1-methylbutyl) (CAS No. 1701539-93-6) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain at the forefront of drug discovery efforts.